A manganese–ferritin nanocomposite as an ultrasensitive T2 contrast agent†
Chemical Communications Pub Date: 2011-11-29 DOI: 10.1039/C1CC15189D
Abstract
T
2 contrast is gaining importance in high field strength MRI. We report a strategy for developing a T2 contrast agent from paramagnetic metal ions synthesized within an engineered
Recommended Literature
- [1] Polymer-supported PPh3 as a reusable organocatalyst for the Mukaiyama aldol and Mannich reaction†
- [2] Thermal dissociation of inter-layer excitons in MoS2/MoSe2 hetero-bilayers†
- [3] Dynamics and spin relaxation of tempone in a host crystal. An ENDOR, high field EPR and electron spin echo study
- [4] Organic chemistry
- [5] Solvolysis of 3,4-Dihalogeno-3,4-dihydro- 2H-naphtho[1,2-b]pyrans and 1,2-Dihalogeno-2,3-dihydro-1H-naphtho[2,1-b]pyrans
- [6] Highly fluorescent carbon dots as novel theranostic agents for biomedical applications
- [7] Dose-dependent effects of xylooligosaccharides on glycemic regulation with L. rhamnosus CCFM1060 in diabetic mice†
- [8] Molecularly imprinted polymers for the extraction of imiquimod from biological samples using a template analogue strategy
- [9] Front cover
- [10] The Billiter alkali-chlorine cells
